Cas no 27219-07-4 (Boc-NH-C4-acid)

Boc-NH-C4-acid, also known as Boc-aminobutyric acid, is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group attached to a 4-aminobutyric acid backbone. This compound is widely utilized in peptide synthesis as a building block, offering selective protection of the amine functionality while leaving the carboxyl group available for coupling reactions. The Boc group provides stability under basic conditions and can be readily removed under acidic conditions, making it suitable for orthogonal protection strategies. Its consistent reactivity and compatibility with standard solid-phase peptide synthesis (SPPS) protocols enhance its utility in producing complex peptides and modified biomolecules.
Boc-NH-C4-acid structure
Boc-NH-C4-acid structure
Product Name:Boc-NH-C4-acid
CAS No:27219-07-4
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD00076903
CID:53100
PubChem ID:24871116
Update Time:2025-05-20

Boc-NH-C4-acid Chemical and Physical Properties

Names and Identifiers

    • Boc-5-aminopentanoic acid
    • 5-(Boc-amino)valeric acid
    • N-(tert-Butoxycarbonyl)-5-aminovaleric Acid
    • 5-(tert-butoxycarbonylamino)pentanoic acid
    • 5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • Boc-5-aminovaleric acid
    • Boc-5-Ava-OH
    • Boc-d-aminovaleric acid
    • Boc-δ-aminovaleric acid
    • 5-(Boc-amino)pentanoic Acid
    • 5-(N-t-butoxycarbonylamino)pentanoic acid
    • 5-(N-t-butyloxycarbonylamino)-pentanoic acid
    • 5-(N-tert-butoxycarbonylamino)-pentanoic acid
    • 5-(tert-Butoxycarbonylamino)valeric Acid
    • 5-[(tert-Butoxycarbonyl)amino]pentanoic Acid
    • 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-pentanoic acid
    • 5-Boc-amino-pentanoic acid
    • N-Boc-5-aminopentanoic Acid
    • N-Boc-5-aminovaleric Acid
    • N-(tert-Butoxycarbonyl)-5-aminopentanoic Acid
    • 5-[(tert-Butoxycarbonyl)amino]valeric Acid
    • 5-((tert-Butoxycarbonyl)amino)pentanoic acid
    • pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • boc-ape(5)-oh
    • boc-delta-aminovaleric acid
    • GFMRZAMDGJIWRB-U
    • Boc-NH-C4-acid
    • MDL: MFCD00076903
    • Inchi: 1S/C10H19NO4/c1-10(2,3)15-9(14)11-7-5-4-6-8(12)13/h4-7H2,1-3H3,(H,11,14)(H,12,13)
    • InChI Key: GFMRZAMDGJIWRB-UHFFFAOYSA-N
    • SMILES: O(C(NCCCCC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 217.13100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1518 (rough estimate)
  • Melting Point: 48-52 °C (lit.)
  • Boiling Point: 160-168 °C/0.8 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.4500 (estimate)
  • PSA: 75.63000
  • LogP: 2.15690
  • Solubility: Not determined

Boc-NH-C4-acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • Storage Condition:Room temperature

Boc-NH-C4-acid Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Boc-NH-C4-acid Production Method

Boc-NH-C4-acid Related Literature

Additional information on Boc-NH-C4-acid

Boc-NH-C4-Acid: A Comprehensive Overview

The compound with CAS No. 27219-07-4, commonly referred to as Boc-NH-C4-Acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique properties and versatile applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its utilization across different sectors.

Boc-NH-C4-Acid is a derivative of the Boc (tert-butoxycarbonyl) protecting group, which is widely used in peptide synthesis and organic synthesis. The molecule consists of a tert-butyl carbamate group attached to an amino acid derivative, specifically a four-carbon chain with a carboxylic acid functional group. This structure makes it highly suitable for applications requiring controlled release mechanisms or bioavailability optimization.

Recent studies have highlighted the potential of Boc-NH-C4-Acid in drug delivery systems. Researchers have explored its ability to serve as a biodegradable polymer component, offering controlled degradation rates and minimizing adverse effects on biological systems. For instance, a 2023 study published in *Advanced Materials* demonstrated that Boc-NH-C4-Acid-based polymers exhibit excellent biocompatibility and can be tailored to release therapeutic agents at specific rates, making them ideal for targeted drug delivery.

In addition to its role in pharmaceuticals, Boc-NH-C4-Acid has found applications in the field of materials science. Its unique chemical structure allows it to act as a precursor for synthesizing advanced materials such as polyurethanes and elastomers. A 2023 research paper in *Macromolecules* reported that polymers derived from Boc-NH-C4-Acid exhibit enhanced mechanical properties and thermal stability, making them suitable for high-performance applications in aerospace and automotive industries.

The synthesis of Boc-NH-C4-Acid involves a multi-step process that typically begins with the preparation of the corresponding amino acid derivative. The introduction of the Boc group is achieved through standard carbonylation reactions, followed by purification steps to ensure high purity. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental footprint associated with its production.

One of the most promising areas of research involving Boc-NH-C4-Acid is its application in bioconjugation chemistry. Scientists have successfully utilized this compound to create bioconjugates that enhance the stability and targeting efficiency of therapeutic molecules. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that Boc-NH-C4-Acid-based bioconjugates exhibit superior pharmacokinetic profiles compared to traditional conjugates, paving the way for next-generation therapeutics.

Furthermore, Boc-NH-C4-Acid has shown potential in the development of stimuli-responsive materials. These materials can undergo structural changes in response to external stimuli such as temperature or pH levels, enabling their use in smart drug delivery systems and adaptive materials. A 2023 review article in *Chemical Reviews* highlighted the role of Boc-NH-C4-Acid in creating stimuli-responsive hydrogels that can release drugs under specific conditions, enhancing therapeutic outcomes.

In conclusion, Boc-NH-C4-Acid (CAS No. 27219-07-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug delivery systems, materials science, and bioconjugation chemistry. With ongoing research focusing on its sustainable synthesis and innovative applications, Boc-NH-C4-Acid is poised to play an even greater role in advancing modern science and technology.

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